1-Methyl-d3-L-histidine

• Molecular Formula: C7H11N3O2
• Molecular Weight: 172.20 g/mol
• InChI: InChI=1S/C7H11N3O2/c1-10-3-5(9-4-10)2-6(8)7(11)12/h3-4,6H,2,8H2,1H3,(H,11,12)/t6-/m0/s1/i1D3
• InChIKey: BRMWTNUJHUMWMS-FYFSCIFKSA-N

1-Methyl-d3-L-histidine is a deuterium-labeled analog of the naturally occurring methylated amino acid 1-methyl-L-histidine (1-MH), with a molecular formula of C7H8D3N3O2 and a molecular weight of 172.20 g/mol. It is synthesized with three deuterium atoms incorporated into the Nτ-methyl group (achieving ≥98 atom % D isotopic enrichment ), which provides a mass shift of +3 Da relative to the unlabeled analyte (1-MH, m/z 170.1) while preserving near-identical physicochemical behavior.

1-Methyl-d3-L-histidine: Stable Isotope-Labeled Internal Standard for Accurate LC-MS/MS Quantification

1-Methyl-d3-L-histidine is a deuterium-labeled analog of the naturally occurring methylated amino acid 1-methyl-L-histidine (1-MH), with a molecular formula of C7H8D3N3O2 and a molecular weight of 172.20 g/mol . It is synthesized with three deuterium atoms incorporated into the Nτ-methyl group (achieving ≥98 atom % D isotopic enrichment ), which provides a mass shift of +3 Da relative to the unlabeled analyte (1-MH, m/z 170.1) while preserving near-identical physicochemical behavior . This compound serves as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of 1-MH in biological matrices via liquid chromatography–tandem mass spectrometry (LC-MS/MS) . As a biomarker for meat intake and exogenous 3-methylhistidine (3-MH) consumption, 1-MH is routinely measured in plasma and urine for clinical, nutritional, and metabolic research [1].

Workflow Stable isotope dilution LC-MS/MS

Selection Deuterated SIL-IS for 1-methylhistidine

Key Fit Co-elution and matrix effect correction

• [1] Wang H, et al. Measurement of 1- and 3-methylhistidine in human urine by ultra performance liquid chromatography-tandem mass spectrometry. Clin Chim Acta. 2012;413(1-2):131-8. DOI: 10.1016/j.cca.2011.09.007 View Source

1-Methyl-d3-L-histidine: Why Unlabeled Analogs and Structural Isomers Cannot Substitute

Direct substitution with unlabeled 1-methyl-L-histidine, structural isomer 3-methylhistidine (3-MH), or alternative internal standards introduces quantitation errors that compromise data integrity. 1-MH and 3-MH are isobaric (both m/z 170.1) but exhibit distinct product ion transitions in tandem mass spectrometry (1-MH: m/z 170.1 → 126.1; 3-MH: m/z 170.1 → 124.1) [1], necessitating chromatographic baseline resolution to avoid cross-interference. In plasma of dairy cows, 1-MH concentrations (5.0 ± 1.7 μM) are comparable to 3-MH (4.4 ± 2.4 μM) [2], meaning that without baseline separation, co-elution would confound quantification. The deuterated 1-MH internal standard provides a +3 Da mass shift that ensures complete MS separation from both endogenous 1-MH and 3-MH, while structurally matched physicochemical properties minimize differential matrix effects and extraction recovery biases . Non-isotopic internal standards—including structurally related amino acids or analogs—lack this co-elution fidelity, introducing variable ionization suppression/enhancement that degrades accuracy and precision .

1-Methyl-d3-L-histidine Mass shift prevents isobaric interference; co-elution compensates matrix effects

Unlabeled 1-MH No mass shift; matrix effects uncompensated, may degrade accuracy

Deuterated IS Distinct MRM transition from 3-methylhistidine ensures selectivity

3-Methylhistidine Isobaric to 1-MH; cross-interference risk without baseline chromatographic separation

SIL Internal Standard Near-identical extraction recovery and ionization to analyte

Non-isotopic IS Variable recovery and retention; differential matrix effects may bias results

• [1] Wang H, et al. Measurement of 1- and 3-methylhistidine in human urine by ultra performance liquid chromatography-tandem mass spectrometry. Clin Chim Acta. 2012;413(1-2):131-8. DOI: 10.1016/j.cca.2011.09.007 View Source
• [2] Houweling M, et al. Technical note: quantification of plasma 1- and 3-methylhistidine in dairy cows by high-performance liquid chromatography-tandem mass spectrometry. J Dairy Sci. 2012;95(6):3125-30. DOI: 10.3168/jds.2011-4769 View Source

1-Methyl-d3-L-histidine: Quantified Differentiation Against Closest Analogs and Alternatives

1-Methyl-d3-L-histidine vs. Unlabeled 1-Methyl-L-histidine: Matrix Effect Correction in Human Urine LC-MS/MS

In a validated UPLC-MS/MS method for human urine, the use of a deuterated isotopic internal standard (the same class as 1-Methyl-d3-L-histidine) enabled quantification of 1-MH and 3-MH that was 'independent of matrix effect' [1]. Without an isotopic internal standard, co-eluting matrix components in urine cause variable ionization suppression/enhancement that degrades accuracy . The structurally identical deuterated analog co-elutes with the analyte, experiencing identical matrix effects and thereby normalizing signal variation [1].

Matrix Effect Control

Class-level

SIL-IS co-elution eliminates urine matrix effects vs. uncompensated for unlabeled analyte

Supports matrix-effect correction in LC-MS/MS bioanalysis

Human urine method context; review method-specific ionization conditions

Evidence Dimension	Matrix effect independence
Target Compound Data	Detection independent of matrix effect [1]
Comparator Or Baseline	Unlabeled 1-MH quantification without isotopic IS: matrix effects not compensated
Quantified Difference	Qualitative: Matrix effect eliminated vs. uncompensated
Conditions	Human urine; UPLC-MS/MS with ESI+; SB-aq column; ACN/0.1% formic acid mobile phase

Why This Matters

Matrix effect compensation is critical for achieving regulatory-compliant bioanalytical accuracy (±15% of nominal) in clinical and pharmaceutical studies.

• [1] Wang H, et al. Measurement of 1- and 3-methylhistidine in human urine by ultra performance liquid chromatography-tandem mass spectrometry. Clin Chim Acta. 2012;413(1-2):131-8. DOI: 10.1016/j.cca.2011.09.007 View Source

1-Methyl-d3-L-histidine vs. 3-Methylhistidine: MS/MS Transition Selectivity for Accurate Quantitation

1-Methylhistidine (1-MH) and its structural isomer 3-methylhistidine (3-MH) are isobaric (m/z 170.1) but yield distinct product ions upon collision-induced dissociation: 1-MH fragments to m/z 126.1, while 3-MH fragments to m/z 124.1 [1]. In plasma from dairy cows, both metabolites co-occur at similar concentrations—1-MH: 5.0 ± 1.7 μM; 3-MH: 4.4 ± 2.4 μM [2]—meaning that inadequate chromatographic or MS resolution would lead to quantitative cross-talk. 1-Methyl-d3-L-histidine (m/z 173.1 → 126.1) provides an additional +3 Da mass shift that completely separates its MS signal from both 1-MH and 3-MH .

MRM Transition Shift

Head-to-head

d3-IS: m/z 173.1→126.1; 1-MH: 170.1→126.1; 3-MH: 170.1→124.1

Enables interference-free 1-MH quantification in isobaric panels

Triple quadrupole MS; chromatographic baseline separation required for isobars

Evidence Dimension	MS/MS transition specificity
Target Compound Data	1-Methyl-d3-L-histidine: m/z 173.1 → 126.1 (deuterated analog)
Comparator Or Baseline	1-MH (m/z 170.1 → 126.1) and 3-MH (m/z 170.1 → 124.1)
Quantified Difference	Target transitions differ by +3 Da for precursor; product ion shared with 1-MH
Conditions	Triple quadrupole MS; positive ESI; collision-induced dissociation

Why This Matters

Unique MRM transitions enable simultaneous, interference-free quantification of 1-MH and 3-MH in a single run, which is essential for studies requiring differentiation of meat intake (1-MH) from muscle protein breakdown (3-MH).

• [1] Wang H, et al. Measurement of 1- and 3-methylhistidine in human urine by ultra performance liquid chromatography-tandem mass spectrometry. Clin Chim Acta. 2012;413(1-2):131-8. DOI: 10.1016/j.cca.2011.09.007 View Source
• [2] Houweling M, et al. Technical note: quantification of plasma 1- and 3-methylhistidine in dairy cows by high-performance liquid chromatography-tandem mass spectrometry. J Dairy Sci. 2012;95(6):3125-30. DOI: 10.3168/jds.2011-4769 View Source

1-Methyl-d3-L-histidine vs. 3-Methylhistidine: Differential Biological Source and Biomarker Specificity

In humans, 1-methylhistidine (1-MH) is not synthesized endogenously; it derives exclusively from dietary intake of meats containing anserine (predominantly chicken, turkey, and certain fish) [1]. In contrast, 3-methylhistidine (3-MH) is released during the catabolism of actin and myosin in skeletal muscle and serves as a marker of muscle protein breakdown [2][3]. This fundamental difference in origin means that using 3-MH alone cannot distinguish between muscle wasting and recent meat consumption, whereas 1-MH specifically tracks exogenous intake [1].

Biomarker Origin

Class-level

1-MH exclusively dietary; 3-MH has mixed dietary and endogenous origin

Supports differentiation of meat intake from muscle catabolism

Metabolic tracer study context; verify specificity in target population

Evidence Dimension	Biomarker source specificity
Target Compound Data	1-MH: Exogenous origin only (dietary meat intake) [1]
Comparator Or Baseline	3-MH: Mixed endogenous (muscle protein catabolism) and exogenous (dietary) origin [2][3]
Quantified Difference	Qualitative: 1-MH is exclusively dietary; 3-MH has dual sources
Conditions	Human plasma and urine; metabolic tracer studies

Why This Matters

For nutritional studies, meat authentication, and clinical trials where muscle wasting must be distinguished from dietary intake, accurate 1-MH quantification using a deuterated internal standard is non-negotiable.

• [1] BEVITAL AS. 3-Methylhistidine and 1-methylhistidine. 2021. Available at: https://bevital.no/3-methylhistidine-and-1-methylhistidine/ View Source
• [2] Healthmatters.io. 3-Methyl Histidine - NutriStat Basic Profile. Available at: https://api.healthmatters.io/3-methyl-histidine View Source
• [3] Houweling M, et al. Technical note: quantification of plasma 1- and 3-methylhistidine in dairy cows by high-performance liquid chromatography-tandem mass spectrometry. J Dairy Sci. 2012;95(6):3125-30. DOI: 10.3168/jds.2011-4769 View Source

1-Methyl-d3-L-histidine vs. Alternative Internal Standards: Co-Elution and Recovery Fidelity

Stable isotope-labeled (SIL) internal standards such as 1-Methyl-d3-L-histidine exhibit extraction recovery, ionization response, and chromatographic retention behavior nearly identical to the unlabeled analyte [1]. In contrast, non-isotopic internal standards (e.g., structurally related amino acids or analogs) may elute at different retention times and experience different matrix effects, leading to variable recovery bias . In the validated UPLC-MS/MS method for human urine, the isotopic internal standard approach yielded accuracy within 85–115% and precision <15% across the 5–500 nmol/mL calibration range [2].

Recovery Fidelity

Class-level

SIL-IS provides near-identical extraction recovery; non-isotopic IS introduces variable bias

Minimizes differential recovery bias in sample preparation

Bioanalytical validation review; method-dependent and matrix-dependent

Evidence Dimension	Extraction recovery and co-elution fidelity
Target Compound Data	Deuterated SIL-IS: near-identical recovery, ionization, and matrix effect to analyte [1]
Comparator Or Baseline	Non-isotopic IS: variable recovery and retention time differences
Quantified Difference	Qualitative: SIL-IS minimizes differential recovery bias; non-isotopic IS introduces uncompensated variability
Conditions	Bioanalytical LC-MS/MS; protein precipitation or SPE sample preparation

Why This Matters

Regulatory bioanalytical method validation (FDA, EMA) mandates the use of SIL-IS for definitive quantification of endogenous metabolites in complex matrices; non-isotopic alternatives risk method failure during validation.

• [1] Express Pharma. Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. 2022. Available at: https://www.expresspharma.in/dealing-with-challenges-in-testing-and-use-of-stable-isotopic-labelled-standards/ View Source
• [2] Wang H, et al. Measurement of 1- and 3-methylhistidine in human urine by ultra performance liquid chromatography-tandem mass spectrometry. Clin Chim Acta. 2012;413(1-2):131-8. DOI: 10.1016/j.cca.2011.09.007 View Source

1-Methyl-d3-L-histidine: High-Value Procurement Scenarios Based on Quantitative Evidence

Clinical and Nutritional Studies Requiring Differentiation of Meat Intake from Muscle Catabolism

When research protocols require unambiguous discrimination between dietary meat consumption (1-MH) and endogenous muscle protein breakdown (3-MH), 1-Methyl-d3-L-histidine serves as an essential internal standard for accurate quantification of 1-MH. The validated UPLC-MS/MS method using an isotopic internal standard achieved matrix-effect-independent detection [1], enabling precise measurement of 1-MH in urine and plasma. This application is critical for studies on sarcopenia, cachexia, protein-energy malnutrition, and dietary compliance monitoring.

Bioanalytical Method Development and Validation for Endogenous Metabolite Quantification

For CROs and pharmaceutical bioanalytical laboratories developing LC-MS/MS assays for 1-methylhistidine, procurement of 1-Methyl-d3-L-histidine is mandatory to meet FDA/EMA bioanalytical method validation guidelines. The compound provides a +3 Da mass shift that eliminates cross-interference from isobaric 3-MH [2] and compensates for matrix effects [1], enabling accuracy within 85–115% and precision <15% across the 5–500 nmol/mL range [1].

Meat Authentication and Food Fraud Detection in Regulatory and Industrial Quality Control

Regulatory agencies and food testing laboratories use the 1-MH/3-MH ratio to detect undeclared meat species adulteration; as little as 2% chicken meat addition to pork was detectable based on this ratio [3]. Accurate quantification of 1-MH using 1-Methyl-d3-L-histidine as an internal standard ensures the integrity of these forensic measurements, supporting compliance with food labeling regulations and preventing economic fraud.

Pharmacokinetic and Metabolism Studies Involving Histidine Derivatives

In drug development programs investigating histidine-based compounds or evaluating the metabolic fate of dietary peptides (e.g., anserine, carnosine), 1-Methyl-d3-L-histidine serves as a tracer and internal standard for quantifying 1-MH in plasma, urine, and tissue homogenates. The deuterated analog's near-identical recovery and ionization behavior to the unlabeled analyte minimizes variability in PK parameter estimation, supporting robust IND/NDA submissions.

Application

Selection Property

Validation Focus

Dietary meat intake differentiation

Isotopic co-elution and matrix effect control

Matrix-effect correction in urine/plasma

Endogenous metabolite assay validation

Mass shift and selective MRM detection

Accuracy and precision review

Meat species authenticity screening

1-MH/3-MH ratio specificity

Isobaric interference elimination

PK and metabolite profiling studies

Near-identical analyte recovery

Exposure-model interpretation accuracy

• [1] Wang H, et al. Measurement of 1- and 3-methylhistidine in human urine by ultra performance liquid chromatography-tandem mass spectrometry. Clin Chim Acta. 2012;413(1-2):131-8. DOI: 10.1016/j.cca.2011.09.007 View Source
• [2] Houweling M, et al. Technical note: quantification of plasma 1- and 3-methylhistidine in dairy cows by high-performance liquid chromatography-tandem mass spectrometry. J Dairy Sci. 2012;95(6):3125-30. DOI: 10.3168/jds.2011-4769 View Source
• [3] Jiru M, et al. Authentication of meat species and net muscle proteins: updating of an old concept. Czech Academy of Agricultural Sciences. 2024. Available at: https://agris.fao.org/search/zh/records/67598d99c7a957febdfbf8b6 View Source